Cas no 126534-22-3 (4-Thiazolecarboxylic acid, 2-(diethylamino)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-(diethylamino)-, ethyl ester
• CAS No: 126534-22-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 1220233
• PubChem ID: 12966399
• Update Time: 2025-04-20

4-Thiazolecarboxylic acid, 2-(diethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(diethylamino)-, ethyl ester
• ethyl 2-(diethylamino)-1,3-thiazole-4-carboxylate
• BLFQYRGPMLHTEC-UHFFFAOYSA-N
• DB-202349
• 2-(Diethylamino)-4-thiazolecarboxylic acid ethyl ester
• 126534-22-3
• ethyl 2-diethylaminothiazole-4-carboxylate
• Ethyl 2-(N,N-Diethylamino)thiazole-4-carboxylate
• SCHEMBL1536399
• DTXSID50514162

• Inchi： 1S/C10H16N2O2S/c1-4-12(5-2)10-11-8(7-15-10)9(13)14-6-3/h7H,4-6H2,1-3H3
• InChI Key： BLFQYRGPMLHTEC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1N(CC)CC

Computed Properties

• Exact Mass: 228.09338
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 42.43